Cas no 80357-74-0 (4-(1,3-Benzothiazol-2-ylsulfanyl)butanoic Acid)

• Product Name: 4-(1,3-Benzothiazol-2-ylsulfanyl)butanoic Acid
• CAS No: 80357-74-0
• MF: C₁₁H₁₁NO₂S₂
• MW: 253.34054017067
• MDL: MFCD00022879
• CID: 889475
• Update Time: 2025-04-19

4-(1,3-Benzothiazol-2-ylsulfanyl)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(BENZOTHIAZOL-2-YLSULFANYL)-BUTYRIC ACID
• SKF-47281
• SKF-47821
• 4-(1,3-benzothiazol-2-ylsulfanyl)butanoic acid
• 4-(1,3-Benzothiazol-2-ylsulfanyl)butanoic Acid

• MDL： MFCD00022879
• Inchi： 1S/C11H11NO2S2/c13-10(14)6-3-7-15-11-12-8-4-1-2-5-9(8)16-11/h1-2,4-5H,3,6-7H2,(H,13,14)
• InChI Key： VLBFSFGWNXSNRM-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)CCCC(=O)O

Computed Properties

• Exact Mass: 253.02300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 103.73000
• LogP: 3.25320